Cas no 1344109-81-4 (1-(1-methoxypropan-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(1-methoxypropan-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1344109-81-4
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 4590991
• PubChem ID: 64448426
• Update Time: 2025-06-08

1-(1-methoxypropan-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-methoxypropan-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C9H14N2O3/c1-6(5-14-3)11-4-8(9(12)13)7(2)10-11/h4,6H,5H2,1-3H3,(H,12,13)
• InChI Key： LOCZDXNZJXUXIR-UHFFFAOYSA-N
• SMILES： N1(C(C)COC)C=C(C(O)=O)C(C)=N1

Additional information on 1-(1-methoxypropan-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid

Introduction to 1-(1-methoxypropan-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1344109-81-4)

1-(1-methoxypropan-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid, identified by its CAS number 1344109-81-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative has garnered attention due to its structural versatility and potential applications in drug discovery and material science. The compound features a pyrazole core, which is a privileged scaffold in medicinal chemistry, known for its broad biological activity and favorable pharmacokinetic properties.

The molecular structure of 1-(1-methoxypropan-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid consists of a pyrazole ring substituted with a methyl group at the 3-position and an isobutyl moiety at the 1-position, further functionalized with a carboxylic acid at the 4-position. This specific arrangement imparts unique reactivity and binding potential, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both an isobutyl group and a methoxypropyl chain enhances its solubility and bioavailability, which are critical factors in pharmaceutical development.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy in various therapeutic areas. For instance, studies have highlighted the potential of pyrazole-based compounds as kinase inhibitors, anti-inflammatory agents, and antimicrobial agents. The carboxylic acid functionality in 1-(1-methoxypropan-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid allows for further derivatization, enabling the creation of esters, amides, or other pharmacophores that can be tailored for specific biological targets.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of novel drug candidates. Researchers have leveraged its structural features to develop molecules with enhanced potency and selectivity. For example, modifications at the 3-position can influence binding affinity to enzymes or receptors, while the carboxylic acid group can serve as a linker for conjugation with other bioactive molecules. This flexibility makes 1-(1-methoxypropan-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid an indispensable tool in medicinal chemistry.

The synthesis of 1-(1-methoxypropan-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid typically involves multi-step organic transformations, including condensation reactions, functional group interconversions, and purification techniques. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods align with modern trends in sustainable chemistry, emphasizing efficiency and minimal waste generation.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have been conducted to predict binding interactions between 1-(1-methoxypropan-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid and target proteins. These simulations provide critical insights into structure-function relationships, guiding the design of next-generation analogs with improved pharmacological profiles. Such computational approaches are becoming increasingly integral to drug discovery pipelines.

The pharmaceutical industry has shown particular interest in pyrazole derivatives due to their broad spectrum of biological activities. For instance, derivatives of this compound have been investigated for their potential as anticonvulsants, antivirals, and anticancer agents. The carboxylic acid moiety allows for easy incorporation into prodrugs or targeted delivery systems, expanding its therapeutic applications. Additionally, its structural motif is found in several approved drugs, underscoring its significance in clinical medicine.

Material scientists have also explored the applications of 1-(1-methoxypropan-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid beyond pharmaceuticals. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis or as a component in functional materials such as sensors or coatings. These interdisciplinary applications highlight the compound's versatility and broad utility.

In conclusion,1-(1-methoxypropan-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1344109-81-4) represents a fascinating compound with multifaceted applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable asset for researchers seeking to develop novel therapeutics or advanced materials. As synthetic methodologies continue to evolve and computational tools become more sophisticated,this compound is poised to play an even greater role in scientific innovation.